Cas no 116313-94-1 (Nitecapone)

• Product Name: Nitecapone
• CAS No: 116313-94-1
• MF: C₁₂H₁₁NO₆
• MW: 265.218843698502
• CID: 151758
• PubChem ID: 5464105
• Update Time: 2025-05-22

Nitecapone Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-[(3,4-dihydroxy-5-nitrophenyl)methylene]-
• Nitecapone
• 3-(3,4-Dihydroxy-5-nitrobenzylidene)pentane-2,4-dione
• 3-[(3,4-dihydroxy-5-nitrophenyl)methylidene]pentane-2,4-dione
• 2,4-Pentanedione,3-((3,4-dihydroxy-5-nitrophenyl)methylene)
• 3-(3,4-dihydroxy-5-nitrobenzylidene)-2,4-pentanedione
• 3-(3,4-dihydroxy-5-nitrophenyl)methylene-2,4-pentanedione
• Nitecapona [INN-Spanish]
• Nitecapone [INN]
• Nitecaponum [INN-Latin]
• OR 462
• 3-[(3,4-Dihydroxy-5-nitrophenyl)methylene]-2,4-pentanedione
• OR-462
• UNII-98BS722498
• CHEMBL167055
• 2,4-Pentanedione, 3-[(3,4-dihydroxy-5-nitrophenyl)methylene]-
• MS-23746
• Nitecaponum
• HY-106842
• BRN 6420063
• CHEBI:166596
• NS00125749
• J-003423
• 3-(3,4-dihydroxy-5-nitrobenzylidiene)-2,4-pentanedione
• AKOS024462971
• FT-0672738
• Nitecapona
• UPMRZALMHVUCIN-UHFFFAOYSA-N
• 98BS722498
• 2,4-Pentanedione, 3-((3,4-dihydroxy-5-nitrophenyl)methylene)-
• DTXSID80151347
• OR462
• Nitecapone (INN)
• 3-((3,4-Dihydroxy-5-nitrophenyl)methylene)-2,4-pentanedione
• Q7041230
• 3-(3,4-Dihydroxy-5-nitro-benzylidene)-pentane-2,4-dione
• EAO
• A893586
• 116313-94-1
• D03241
• SCHEMBL128420
• BDBM50017848
• CS-0026698
• Nitecapona (INN-Spanish)
• DTXCID9073838
• Nitecaponum (INN-Latin)
• DA-56194
• 3-((3,4-dihydroxy-5-nitrophenyl)methylidene)pentane-2,4-dione
• BRD-K75551531-001-01-3
• 3-(3,4-dihydroxy-5-nitrobenzylidine)-2,4-pentanedione

• MDL： MFCD00866318
• Inchi： 1S/C12H11NO6/c1-6(14)9(7(2)15)3-8-4-10(13(18)19)12(17)11(16)5-8/h3-5,16-17H,1-2H3
• InChI Key： UPMRZALMHVUCIN-UHFFFAOYSA-N
• SMILES： OC1C(=CC(/C=C(\C(C)=O)/C(C)=O)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 265.05900
• Monoisotopic Mass: 265.058637
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120

Experimental Properties

• Density: 1.451
• Melting Point: 171-173°C
• Boiling Point: 495.3°C at 760 mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.645
• Solubility: DMSO: soluble15mg/mL, clear
• PSA: 120.42000
• LogP: 2.09060

Nitecapone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on Nitecapone

Nitecapone (CAS No. 116313-94-1): A Comprehensive Overview of Its Properties and Applications

Nitecapone, with the CAS number 116313-94-1, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. Known for its role as a catechol-O-methyltransferase (COMT) inhibitor, Nitecapone is often studied for its potential therapeutic applications, particularly in the management of neurodegenerative disorders. This article delves into the chemical properties, mechanisms of action, and current research trends surrounding this intriguing molecule.

The chemical name of Nitecapone is 3-(3,4-dihydroxy-5-nitrophenyl)propenamide, and it belongs to the class of nitrocatechol derivatives. Its molecular formula is C9H8N2O5, and it has a molecular weight of 224.17 g/mol. The compound is characterized by its ability to inhibit COMT, an enzyme that plays a critical role in the metabolism of catecholamines such as dopamine, epinephrine, and norepinephrine. By inhibiting COMT, Nitecapone can prolong the activity of these neurotransmitters, making it a subject of interest for conditions like Parkinson's disease.

In recent years, the search for COMT inhibitors has surged, driven by the growing prevalence of neurodegenerative diseases and the need for more effective treatments. Nitecapone is often compared to other COMT inhibitors like entacapone and tolcapone, which are already used clinically. However, Nitecapone offers unique advantages, such as a shorter half-life and potentially fewer side effects, making it a promising candidate for further research.

One of the most frequently asked questions about Nitecapone is its mechanism of action. As a reversible COMT inhibitor, it binds to the enzyme's active site, preventing the methylation of catecholamines. This action is particularly beneficial in Parkinson's disease, where dopamine levels are depleted. By preserving dopamine, Nitecapone can help alleviate motor symptoms and improve patients' quality of life.

Another area of interest is the pharmacokinetics of Nitecapone. Studies have shown that it is rapidly absorbed and metabolized, with a plasma half-life of approximately 1-2 hours. This short duration of action may be advantageous in certain clinical scenarios, allowing for more flexible dosing regimens. Researchers are also exploring its potential use in combination therapies, particularly with L-DOPA, to enhance therapeutic outcomes.

The safety profile of Nitecapone is another hot topic. While it is generally well-tolerated, some studies have reported mild gastrointestinal side effects, such as nausea and diarrhea. However, these effects are typically transient and less severe than those associated with other COMT inhibitors. This favorable safety profile has spurred interest in its potential applications beyond Parkinson's disease, including in mood disorders and cognitive impairments.

From a synthetic chemistry perspective, Nitecapone is synthesized through a series of reactions involving nitration, reduction, and amidation. The compound's nitrocatechol moiety is critical for its COMT inhibitory activity, and modifications to this structure are being explored to develop more potent and selective inhibitors. Recent advancements in computational chemistry have also enabled researchers to predict the binding affinity and selectivity of Nitecapone derivatives, accelerating drug discovery efforts.

In the context of current research trends, Nitecapone is being investigated for its potential neuroprotective effects. Some studies suggest that COMT inhibition may reduce oxidative stress and inflammation in the brain, offering protection against neurodegeneration. Additionally, its role in modulating dopamine levels has sparked interest in its use for treatment-resistant depression and other psychiatric conditions.

For those interested in the commercial availability of Nitecapone, it is primarily used as a research chemical and is available through specialized suppliers. Researchers and pharmaceutical companies are actively exploring its potential, and clinical trials may be on the horizon. As the demand for novel neurotherapeutics grows, Nitecapone is poised to remain a key player in the field.

In summary, Nitecapone (CAS No. 116313-94-1) is a versatile and promising compound with significant potential in the treatment of neurodegenerative and psychiatric disorders. Its unique pharmacological properties, favorable safety profile, and ongoing research make it a molecule worth watching. Whether you're a researcher, clinician, or simply curious about the latest advancements in medicinal chemistry, Nitecapone offers a fascinating glimpse into the future of neurotherapeutics.